7-chloro-4-nitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: 7-chloro-4-nitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C13H6ClF3N4O3/c14-8-5-9(12(21(22)23)11-10(8)19-24-20-11)18-7-3-1-2-6(4-7)13(15,16)17/h1-5,18H
• InChI Key: WQCBARXAANSAAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=C(C3=NON=C3C(=C2)Cl)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C13H6ClF3N4O3
• Molecular Weight: 358.66 g/mol

Description

7-chloro-4-nitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-5-amine is a chemical compound that has been widely used in scientific research. This compound is also known as CF3-BODIPY, and it has various applications in the field of biochemistry and pharmacology.

Mechanism of Action

CF3-BODIPY works by binding to specific targets in cells and emitting fluorescent signals. The mechanism of action of CF3-BODIPY varies depending on the specific application. For example, CF3-BODIPY can be used to study protein-protein interactions by binding to the target protein and emitting a fluorescent signal when the protein interacts with another protein.
Biochemical and Physiological Effects:
CF3-BODIPY has been shown to have minimal biochemical and physiological effects on cells. This compound is non-toxic and does not interfere with cellular processes. However, CF3-BODIPY can be affected by cellular pH and temperature, which can impact its fluorescent properties.

Advantages and Limitations for Lab Experiments

The advantages of using CF3-BODIPY in lab experiments include its high sensitivity, low toxicity, and ability to target specific cellular processes. However, the limitations of CF3-BODIPY include its sensitivity to pH and temperature changes, as well as its limited applications in certain cellular processes.

Future Directions

There are numerous future directions for CF3-BODIPY research. One area of focus is the development of new synthesis methods to produce CF3-BODIPY with improved properties. Another area of focus is the use of CF3-BODIPY in live-cell imaging to study cellular processes in real-time. Additionally, CF3-BODIPY could be used in drug discovery to identify potential therapeutic targets and evaluate drug efficacy.

Synthesis Methods

The synthesis of CF3-BODIPY involves the reaction of 3-(trifluoromethyl)aniline with 7-chloro-4-nitro-2,1,3-benzoxadiazole in the presence of a base. The resulting product is then reduced to CF3-BODIPY using a reducing agent. This synthesis method has been optimized to produce high yields of pure CF3-BODIPY.

Scientific Research Applications

CF3-BODIPY has been widely used in scientific research due to its fluorescent properties. This compound is commonly used as a fluorescent probe to study cellular processes such as protein-protein interactions, enzyme activity, and intracellular pH. CF3-BODIPY has also been used to study lipid metabolism, mitochondrial function, and oxidative stress in cells.